Cas no 2003646-05-5 (4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole)

• Product name: 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole
• CAS No: 2003646-05-5
• MF: C₁₁H₁₂ClN₃S
• MW: 253.751079559326
• CID: 6472930
• PubChem ID: 165478819

4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole
• EN300-1076060
• 2003646-05-5
• 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno[3,2-c]pyridin-4-yl}-1H-pyrazole

• Inchi： 1S/C11H12ClN3S/c1-15-11(8(12)6-14-15)10-7-3-5-16-9(7)2-4-13-10/h3,5-6,10,13H,2,4H2,1H3
• InChI Key： DNNSUIFGJBSEQF-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1C1C2C=CSC=2CCN1

Computed Properties

• Exact Mass: 253.0440463g/mol
• Monoisotopic Mass: 253.0440463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.1Ų

Additional information on 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole

Comprehensive Guide to 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole (CAS No. 2003646-05-5)

4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole (CAS No. 2003646-05-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique thienopyridine and pyrazole moieties, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Researchers are increasingly exploring its potential applications due to its structural complexity and functional diversity.

The molecular structure of 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole features a chloro-substituted pyrazole ring fused with a thienopyridine scaffold. This combination enhances its reactivity and binding affinity, which is crucial for its role in medicinal chemistry. The presence of the chloro group at the 4-position and the methyl group at the 1-position further modifies its electronic properties, influencing its solubility and stability under various conditions.

One of the most searched questions about this compound is: "What are the applications of 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole in drug development?" Recent studies highlight its potential as a kinase inhibitor, particularly in targeting diseases like cancer and inflammatory disorders. Its ability to interact with specific enzymes and receptors makes it a promising candidate for small-molecule therapeutics. Additionally, its agrochemical applications are being investigated, particularly in the development of novel pesticides and herbicides.

The synthesis of 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole involves multi-step organic reactions, including cyclization and substitution processes. Researchers often employ palladium-catalyzed cross-coupling reactions to achieve high yields and purity. The compound's CAS No. 2003646-05-5 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

Another trending topic is the safety and handling of this compound. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE), are recommended during its handling. Its stability under ambient conditions and compatibility with common solvents like DMSO and methanol make it convenient for experimental use.

Market demand for 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole is rising, driven by its applications in pharmaceutical intermediates and agrochemical research. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Its price and availability vary depending on the purity and quantity required.

In summary, 4-chloro-1-methyl-5-{4H,5H,6H,7H-thieno3,2-cpyridin-4-yl}-1H-pyrazole (CAS No. 2003646-05-5) is a compound of significant scientific and commercial interest. Its unique structure and diverse applications make it a subject of ongoing research, particularly in the fields of drug discovery and agrochemical innovation. As studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing these industries.